8beta-Tigloyloxyreynosin
8beta-Tigloyloxyreynosin
Brand Name:
Vulcanchem
CAS No.:
80368-31-6
VCID:
VC0158594
InChI:
InChI=1S/C20H26O5/c1-6-10(2)18(22)24-13-9-20(5)14(21)8-7-11(3)16(20)17-15(13)12(4)19(23)25-17/h6,13-17,21H,3-4,7-9H2,1-2,5H3/b10-6+
SMILES:
CC=C(C)C(=O)OC1CC2(C(CCC(=C)C2C3C1C(=C)C(=O)O3)O)C
Molecular Formula:
C20H26O5
Molecular Weight:
346.4 g/mol
8beta-Tigloyloxyreynosin
CAS No.: 80368-31-6
Reference Standards
VCID: VC0158594
Molecular Formula: C20H26O5
Molecular Weight: 346.4 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 80368-31-6 |
|---|---|
| Product Name | 8beta-Tigloyloxyreynosin |
| Molecular Formula | C20H26O5 |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | (6-hydroxy-5a-methyl-3,9-dimethylidene-2-oxo-3a,4,5,6,7,8,9a,9b-octahydrobenzo[g][1]benzofuran-4-yl) (E)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C20H26O5/c1-6-10(2)18(22)24-13-9-20(5)14(21)8-7-11(3)16(20)17-15(13)12(4)19(23)25-17/h6,13-17,21H,3-4,7-9H2,1-2,5H3/b10-6+ |
| Standard InChIKey | FDDKULNHLFGRDK-UXBLZVDNSA-N |
| SMILES | CC=C(C)C(=O)OC1CC2(C(CCC(=C)C2C3C1C(=C)C(=O)O3)O)C |
| Canonical SMILES | CC=C(C)C(=O)OC1CC2(C(CCC(=C)C2C3C1C(=C)C(=O)O3)O)C |
| Appearance | Powder |
| PubChem Compound | 5477809 |
| Last Modified | Aug 15 2023 |
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